![molecular formula C22H27N3O4S B2483467 3-(4-(methylsulfonyl)phenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide CAS No. 2034539-66-5](/img/structure/B2483467.png)
3-(4-(methylsulfonyl)phenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide
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Description
3-(4-(methylsulfonyl)phenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications
Biocatalysis in Drug Metabolism
Biocatalysis plays a crucial role in the preparation of drug metabolites, enabling the characterization of metabolic pathways. For instance, the biaryl-bis-sulfonamide AMPA receptor potentiator LY451395 undergoes extensive metabolism, necessitating microbial-based surrogate biocatalytic systems for metabolite production. This approach aids in the structural characterization of drug metabolites, offering insights into drug metabolism and facilitating clinical investigations (Zmijewski et al., 2006).
Novel Insecticides
The discovery of sulfoxaflor, a novel insecticide, exemplifies the importance of chemical innovation in addressing agricultural challenges. Sulfoxaflor targets sap-feeding pests with a unique mode of action, differing from neonicotinoids, and showcases the potential of sulfoximine-based compounds in overcoming resistance issues (Zhu et al., 2011).
Quantum Chemical Studies
Quantum chemical analyses, such as those performed on bicalutamide, a drug used for treating prostate cancer, offer deep insights into the molecular properties that influence drug-receptor interactions. These studies facilitate the optimization of drug designs by revealing the most energetically favorable conformations for therapeutic efficacy (Otuokere & Amaku, 2015).
Pharmacokinetics and Metabolism
Understanding the pharmacokinetics and metabolism of compounds, such as the SARM S-1, is vital for drug development. Detailed studies reveal how compounds are absorbed, distributed, metabolized, and excreted, guiding dosing regimens and predicting potential drug-drug interactions (Wu et al., 2006).
TRPV1 Antagonists
Research into TRPV1 antagonists, which are potential therapeutic agents for pain management, underscores the importance of structure-activity relationships in medicinal chemistry. These studies not only contribute to our understanding of molecular interactions but also guide the development of more effective and safer analgesics (Kim et al., 2012).
Properties
IUPAC Name |
3-(4-methylsulfonylphenyl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S/c1-30(28,29)20-7-4-17(5-8-20)6-9-21(26)24-15-18-10-13-25(14-11-18)22(27)19-3-2-12-23-16-19/h2-5,7-8,12,16,18H,6,9-11,13-15H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDIZXZFUFCNXAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.